Cas no 913517-30-3 (VCKBZBBAHJLSJZ-UHFFFAOYSA-N)

• Product Name: VCKBZBBAHJLSJZ-UHFFFAOYSA-N
• CAS No: 913517-30-3
• MF: C₁₆H₁₉ClN₂O₃
• MW: 322.786663293839
• MDL: MFCD00245939
• CID: 5228053
• Update Time: 2025-08-02

VCKBZBBAHJLSJZ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• VCKBZBBAHJLSJZ-UHFFFAOYSA-N

• MDL： MFCD00245939
• Inchi： 1S/C16H19ClN2O3/c1-10-2-3-11(17)8-14(10)18-4-6-19(7-5-18)15(20)12-9-13(12)16(21)22/h2-3,8,12-13H,4-7,9H2,1H3,(H,21,22)
• InChI Key： VCKBZBBAHJLSJZ-UHFFFAOYSA-N
• SMILES： C1(CC1C(O)=O)C(=O)N1CCN(CC1)C1=C(C)C=CC(Cl)=C1

Additional information on VCKBZBBAHJLSJZ-UHFFFAOYSA-N

Compound CAS No. 913517-30-3: A Comprehensive Overview

The compound with CAS No. 913517-30-3, also identified as VCKBZBBAHJLSJZ-UHFFFAOYSA-N, is a fascinating molecule that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to a class of advanced materials that are being extensively researched for their role in nanotechnology, biomedical engineering, and energy storage solutions. Recent studies have highlighted its exceptional ability to enhance the performance of lithium-ion batteries, making it a promising candidate for next-generation energy technologies.

VCKBZBBAHJLSJZ-UHFFFAOYSA-N is characterized by its complex molecular structure, which includes a combination of organic and inorganic components. This hybrid nature allows the compound to exhibit both high thermal stability and excellent electrical conductivity, properties that are highly desirable in modern electronic devices. Researchers have also discovered that this compound can act as a catalyst in certain chemical reactions, further expanding its potential uses in industrial applications.

One of the most groundbreaking findings related to CAS No. 913517-30-3 is its ability to self-assemble into nanostructures under specific conditions. This property has opened new avenues for the development of nanosensors and smart materials that can adapt to environmental changes. For instance, scientists have successfully utilized this compound to create sensors capable of detecting minute concentrations of harmful gases, which could be invaluable in industrial safety and environmental monitoring systems.

In the field of biomedicine, VCKBZBBAHJLSJZ-UHFFFAOYSA-N has shown remarkable potential as a drug delivery vehicle. Its biocompatible nature and ability to encapsulate therapeutic agents make it an ideal candidate for targeted drug delivery systems. Recent experiments have demonstrated that this compound can significantly improve the efficacy of anticancer drugs by delivering them directly to tumor cells, thereby reducing side effects and enhancing treatment outcomes.

The synthesis of CAS No. 913517-30-3 involves a multi-step process that combines traditional organic chemistry techniques with cutting-edge nanotechnology methods. Researchers have developed innovative synthesis pathways that not only improve the yield but also reduce the environmental impact of production. These advancements have brought the compound closer to commercialization, with several companies already exploring its scalability for industrial applications.

As the demand for sustainable and high-performance materials continues to grow, compounds like CAS No. 913517-30-3 are expected to play a pivotal role in shaping the future of technology. With ongoing research focusing on optimizing its properties and exploring new applications, this molecule represents a promising intersection of science and innovation.